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Compound of Interest

Compound Name: 3,4-Dimethoxybenzamide

Cat. No.: B075079

3,4-Dimethoxybenzamide: A Technical Safety
and Handling Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety data and handling precautions for
3,4-Dimethoxybenzamide (also known as Veratramide). The information is compiled and
presented to meet the needs of laboratory and drug development professionals, with a focus
on quantitative data, clear experimental protocols, and visual representations of key safety
workflows.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 3,4-Dimethoxybenzamide is
presented in the table below. This data is essential for the proper design of experiments and for
understanding the substance's behavior under various conditions.
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Property Value Reference
Molecular Formula CoH11NOs3 [1112]
Molecular Weight 181.19 g/mol [1][2]
CAS Number 1521-41-1 [1][2]

White to off-white solid/crystal -
Appearance (2]

powder
Melting Point 163-164 °C [2]

Boiling Point (Predicted)

278.4+25.0°C

[2]

Density (Predicted)

1.160 = 0.06 g/cm?

[2]

pKa (Predicted)

16.15 + 0.50

[2]

Storage Temperature

Room Temperature, sealed in

a dry place

[2]

Hazard Identification and Classification

3,4-Dimethoxybenzamide is classified as a hazardous substance. The following table

summarizes its GHS classification.

Hazard Class Category Hazard Statement

Acute Toxicity (Oral) 4 H302: Harmful if swallowed
Carcinogenicity 1B H350: May cause cancer
Germ Cell Mutagenicity ) H341: Suspected of causing

genetic defects

Signal Word:Danger[3]

Hazard Pictograms:

e Health Hazard
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¢ Exclamation Mark

The following diagram illustrates the logical flow from hazard identification to the appropriate
precautionary response.

Click to download full resolution via product page
Caption: GHS Hazard and Precautionary Statement Flowchart.

Toxicological Data

The primary toxicological concerns for 3,4-Dimethoxybenzamide are its acute oral toxicity and
potential carcinogenicity.

Endpoint Value Species Source

Acute Toxicity

) 1,920 mg/kg Rat Sigma-Aldrich SDS
Estimate (Oral)

Experimental Protocol: Acute Oral Toxicity (OECD
Guideline 423 - Acute Toxic Class Method)
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While the specific study protocol for the acute toxicity of 3,4-Dimethoxybenzamide is not
publicly available, a typical study would follow the OECD 423 guideline. This method is
designed to estimate the acute oral toxicity with a reduced number of animals.

» Objective: To determine the acute oral toxicity of a substance by assigning it to a toxicity
class.

o Test Animals: A small number of animals (typically rats), usually of a single sex (females are
often preferred), are used for each step.[4]

e Procedure:

[e]

A stepwise procedure is employed using a starting dose selected from one of four fixed
levels: 5, 50, 300, or 2000 mg/kg body weight.[4]

o Three animals are used in each step.[4]
o The substance is administered orally, typically via gavage.
o Animals are observed for mortality and clinical signs of toxicity for up to 14 days.

o The outcome of the first step (hnumber of surviving/dead animals) determines the next
step:

» |f mortality is observed, the test is repeated with a lower dose.
» |f no mortality is observed, the test is repeated with a higher dose.

o Data Analysis: The results are used to classify the substance into a specific hazard category
based on the observed mortality at different dose levels. This method allows for the
determination of a defined exposure range where lethality is expected.[4]

Safe Handling and Storage

Proper handling and storage procedures are critical to minimize exposure and ensure safety in
the laboratory.

Personal Protective Equipment (PPE)
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The following PPE is mandatory when handling 3,4-Dimethoxybenzamide:

o Eye/Face Protection: Chemical safety goggles.

 Skin Protection:
o Hand Protection: Compatible chemical-resistant gloves (e.g., nitrile rubber).
o Body Protection: Laboratory coat.

o Respiratory Protection: Required when dusts are generated. Use a NIOSH-approved
respirator with an appropriate particulate filter.

Engineering Controls

e Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

Storage

» Store in a tightly closed container.
o Keep in a dry and well-ventilated place.
» Store locked up or in an area accessible only to qualified or authorized personnel.[3]

The following diagram outlines the standard workflow for safely handling 3,4-
Dimethoxybenzamide in a laboratory setting.
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Start: Prepare to Handle
3,4-Dimethoxybenzamide

Conduct Risk Assessment

l

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

l

Verify Engineering Controls
(Fume Hood Operational)

Handle Substance in Fume Hood

Store Properly in a
Sealed, Labeled Container

Decontaminate Work Area and PPE

Dispose of Waste According to
Institutional Protocols

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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